Cas no 899760-79-3 (N-phenyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-phenyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 899760-79-3
• MF: C₂₄H₂₁N₅O₂S
• MW: 443.520843267441
• CID: 6447746
• Update Time: 2025-07-15

N-phenyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-phenyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine
• N-phenyl-3-(4-propan-2-ylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C24H21N5O2S/c1-16(2)17-12-14-19(15-13-17)32(30,31)24-23-26-22(25-18-8-4-3-5-9-18)20-10-6-7-11-21(20)29(23)28-27-24/h3-16H,1-2H3,(H,25,26)
• InChI Key： CLSBYOPZDCCWQR-UHFFFAOYSA-N
• SMILES： N12N=NC(S(C3=CC=C(C(C)C)C=C3)(=O)=O)=C1N=C(NC1=CC=CC=C1)C1=C2C=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on N-phenyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine

Introduction to N-phenyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine and Its Applications in Modern Chemical Biology

N-phenyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine is a highly sophisticated compound with significant implications in the field of chemical biology. This molecule, identified by its CAS number 899760-79-3, has garnered considerable attention due to its unique structural features and potential therapeutic applications. The compound belongs to a class of heterocyclic derivatives that exhibit remarkable biological activity, making it a subject of intense research interest.

The molecular structure of N-phenyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine is characterized by its intricate arrangement of rings and functional groups. The presence of a N-phenyl moiety and a benzenesulfonyl group contributes to its reactivity and binding affinity. Additionally, the triazoloquinazoline core provides a scaffold that is conducive to further derivatization and functionalization, enabling the development of novel bioactive molecules.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for various diseases. N-phenyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-amine has emerged as a promising candidate in this context. Its ability to interact with biological targets such as kinases and transcription factors has been extensively studied. For instance, studies have demonstrated its potential in inhibiting the activity of protein kinases, which are often overexpressed in cancer cells. This property makes it a valuable compound in the development of anticancer therapies.

The synthesis of N-phenyl-3-4-(propan-2-yl)benzenesulfonyl-1,2,3triazolo1,5-aquinazolin-5-am ine involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to optimize the yield and purity of the compound. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework. These synthetic advancements have not only improved the accessibility of the compound but also paved the way for its structural modifications.

One of the most intriguing aspects of N-ph enyl -3 -4 - ( propan -2 - yl ) benzenesulfonyl -1 ,2 ,3 tri azo lo1 ,5 -aqu inaz olin -5 -amine is its potential role in modulating immune responses. Emerging research suggests that this compound can interact with immune cells and influence their function. Specifically, studies have indicated that it may enhance the activity of cytotoxic T lymphocytes, which are crucial for combating viral infections and cancerous growths. This immunomodulatory property opens up new avenues for therapeutic applications in immunotherapy.

The pharmacokinetic profile of N-ph enyl -3 -4 - ( propan -2 - yl ) benzenesulfonyl -1 ,2 ,3 tri azo lo1 ,5 -aqu inaz olin -5 -amine is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted is essential for optimizing its therapeutic efficacy. Preclinical studies have provided valuable insights into its pharmacokinetic behavior. For example, research has shown that the compound exhibits moderate solubility in water and lipids, which influences its distribution across different tissues. Additionally, its metabolic pathways have been identified as potential targets for further optimization.

In conclusion, N-ph enyl -3 -4 - ( propan -2 - yl ) benzenesulfonyl -1 ,2 ,3 tri azo lo1 ,5 -aqu inaz olin -5 -amine represents a significant advancement in the field of chemical biology. Its unique structural features and biological activities make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various diseases and improving patient outcomes.